![molecular formula C8H10FN3S B3291278 3-Amino-1-[(4-fluorophenyl)methyl]thiourea CAS No. 871548-21-9](/img/structure/B3291278.png)
3-Amino-1-[(4-fluorophenyl)methyl]thiourea
Overview
Description
3-Amino-1-[(4-fluorophenyl)methyl]thiourea is a chemical compound of significant interest in scientific research. It has a molecular weight of 199.25 and a molecular formula of C8H10FN3S .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H8FN3S/c8-5-1-3-6(4-2-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12) . This indicates the presence of fluorine, nitrogen, and sulfur atoms in the compound, along with carbon and hydrogen.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 184-186 degrees Celsius .Scientific Research Applications
Coordination Chemistry and Biological Properties
A review by Saeed, Flörke, and Erben (2014) highlights the extensive applications of 1-(acyl/aroyl)-3-(substituted) thioureas, including 3-Amino-1-[(4-fluorophenyl)methyl]thiourea, in coordination chemistry. These compounds serve as ligands in the formation of transition metal complexes, which have shown potential in novel applications beyond their traditional use. The interplay between nitrogen substituents and their effects on hydrogen-bonding and coordination properties is particularly noted. This foundational work opens doors to exploring the biological and structural characteristics of such complexes, emphasizing the interdisciplinary potential between chemistry and biology (Saeed, Flörke, & Erben, 2014).
Reactivity of 1,2,4-Triazole Derivatives
Kaplaushenko's (2019) review on the reactivity of 1,2,4-triazole derivatives, including thiourea analogs, sheds light on their significant antioxidant and antiradical activities. This reactivity suggests their potential in mitigating the effects of high radiation doses, with structural similarities to biogenic amino acids like cysteine, known for its free SH-group. This study underscores the untapped therapeutic and biochemical applications of thiourea derivatives, emphasizing the need for further exploration into their chemical transformations and pharmacological potentials (Kaplaushenko, 2019).
Chemosensors for Environmental and Biological Analysis
Al-Saidi and Khan (2022) discuss the role of thiourea derivatives in developing chemosensors for detecting various environmental pollutants and biological analytes. The nucleophilic characteristics of the S- and N- sites in these compounds allow for versatile applications in sensing technologies. This review encapsulates the advancements in using thioureas as sensitive, selective, and straightforward sensors for anions and neutral analytes, highlighting their importance in environmental, biological, and agricultural samples. The comparative analysis of different thiourea-based chemosensors presented offers a foundation for future sensor design and development (Al-Saidi & Khan, 2022).
Safety and Hazards
Properties
IUPAC Name |
1-amino-3-[(4-fluorophenyl)methyl]thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FN3S/c9-7-3-1-6(2-4-7)5-11-8(13)12-10/h1-4H,5,10H2,(H2,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJSVKHSJGSNMFQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=S)NN)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FN3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001230777 |
Source
|
| Record name | N-[(4-Fluorophenyl)methyl]hydrazinecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001230777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
871548-21-9 |
Source
|
| Record name | N-[(4-Fluorophenyl)methyl]hydrazinecarbothioamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=871548-21-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[(4-Fluorophenyl)methyl]hydrazinecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001230777 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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